Cas no 1404364-74-4 (1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone)

• Product Name: 1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone
• CAS No: 1404364-74-4
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 4597251
• Update Time: 2025-06-12

1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone

• Inchi： 1S/C11H9ClN2O2/c1-7(15)10-6-13-14(11(10)16)9-4-2-8(12)3-5-9/h2-6,16H,1H3
• InChI Key： WCDTVIMSHIEVOR-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(O)N(C2=CC=C(Cl)C=C2)N=C1)C

Additional information on 1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone

Chemical Profile of 1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone (CAS No. 1404364-74-4)

1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 1404364-74-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive investigation in academic and industrial settings.

The molecular structure of 1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone consists of a pyrazole core substituted with a hydroxyl group at the 5-position and an ethanone moiety at the 1-position, linked to a phenyl ring at the 1-position of the pyrazole. The presence of the 4-chlorophenyl group introduces a region of electronic interest, which can modulate the reactivity and binding affinity of the molecule. This unique arrangement of functional groups makes it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse pharmacological properties. Pyrazoles are known for their ability to interact with various biological targets, including enzymes and receptors, which are pivotal in modulating physiological processes. The hydroxyl group in 1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone serves as a potential site for hydrogen bonding interactions, enhancing its binding specificity to biological targets.

One of the most compelling aspects of this compound is its potential role in anticancer research. Studies have indicated that pyrazole derivatives can exhibit inhibitory effects on kinases and other enzymes involved in tumor proliferation and survival. The 4-chlorophenyl substituent is particularly noteworthy, as chlorinated aromatic compounds are frequently found in active pharmaceutical ingredients (APIs) due to their enhanced bioavailability and metabolic stability. This structural feature may contribute to the compound's stability in biological systems, thereby improving its therapeutic efficacy.

Furthermore, the hydroxyl group at the 5-position of the pyrazole ring can participate in redox reactions, which are crucial for understanding the compound's mechanism of action. Oxidative stress is a key factor in many pathological conditions, including cancer and neurodegenerative diseases. By modulating redox balance, 1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone may offer therapeutic benefits by alleviating oxidative damage and restoring cellular homeostasis.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Molecular docking studies have been instrumental in evaluating the binding affinity of 1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone to various protein targets. These studies suggest that it can effectively bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. This aligns with its potential applications in developing anti-inflammatory agents.

The synthesis of 1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 4-chlorophenyl group necessitates protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to achieve these transformations with greater efficiency, paving the way for large-scale production.

In conclusion, 1-(1-(4-chlorophenyl)-5-hydroxy-1H-pyrazol-4-yl)ethanone (CAS No. 1404364-74-4) represents a promising scaffold for pharmaceutical development. Its unique structural features and demonstrated biological activities position it as a valuable compound for further investigation. As research continues to uncover new therapeutic applications, this molecule is likely to play an increasingly important role in addressing various health challenges.